Cas no 58441-58-0 (azanium; (E)-2-methylbut-2-enoate; 2-methylidenebutanoic acid; 2-methylprop-2-enoic acid; styrene)

• Product Name: azanium; (E)-2-methylbut-2-enoate; 2-methylidenebutanoic acid; 2-methylprop-2-enoic acid; styrene
• CAS No: 58441-58-0
• MF: C₂₂H₃₃NO₆
• MW: 407.500527143478
• CID: 385162
• PubChem ID: 173624
• Update Time: 2025-04-19

azanium; (E)-2-methylbut-2-enoate; 2-methylidenebutanoic acid; 2-methylprop-2-enoic acid; styrene Chemical and Physical Properties

Names and Identifiers

• (E)-2-methylbut-2-enoate
• 2-methylidenebutanoic acid
• 2-methylprop-2-enoic acid
• azanium
• styrene
• 58441-58-0
• azanium; (E)-2-methylbut-2-enoate; 2-methylidenebutanoic acid; 2-methylprop-2-enoic acid; styrene

• Inchi： 1S/C8H8.2C5H8O2.C4H6O2.H3N/c1-2-8-6-4-3-5-7-8;2*1-3-4(2)5(6)7;1-3(2)4(5)6;/h2-7H,1H2;3H,1-2H3,(H,6,7);2-3H2,1H3,(H,6,7);1H2,2H3,(H,5,6);1H3
• InChI Key： ROGUWRZURHLXKJ-UHFFFAOYSA-N
• SMILES： OC(C(=C)CC)=O.[O-]C(C(C)=CC)=O.OC(C(=C)C)=O.[NH4+].C1(C=C)C=CC=CC=1

Computed Properties

• Exact Mass: 407.23089
• Monoisotopic Mass: 407.230788
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116

Experimental Properties

• Boiling Point: 145.2°Cat760mmHg
• Flash Point: 31.1°C
• PSA: 151.23